Cas no 35703-32-3 (Cinametic acid)

• Product Name: Cinametic acid
• CAS No: 35703-32-3
• MF: C₁₂H₁₄O₅
• MW: 238.2366
• CID: 95112
• PubChem ID: 6436159
• Update Time: 2024-02-29

Cinametic acid Chemical and Physical Properties

Names and Identifiers

• Cinametic acid
• (2E)-3-[4-(2-Hydroxyethoxy)-3-methoxyphenyl]acrylic acid
• 2-Propenoic acid, 3-[4-(2-hydroxyethoxy)-3-methoxyphenyl]-, (2E)-
• 3-[4-(2-Hydroxyethoxy)-3-methoxyphenyl]-2-propenoic Acid
• (2E)-3-[4-(2-hydroxyethoxy)-3-methoxyphenyl]prop-2-enoic acid
• 3-(4-(2-hydroxyethoxy)-3-methoxyphenyl)-2-propenoicaci
• 3-(4-(2-hydroxyethoxy)-3-methoxyphenyl)-2-propenoicacid
• 3-[4-(2-Hydroxyethoxy)-3-methoxyphenyl]propenoic acid
• Cinametic

• Inchi： 1S/C12H14O5/c1-16-11-8-9(3-5-12(14)15)2-4-10(11)17-7-6-13/h2-5,8,13H,6-7H2,1H3,(H,14,15)
• InChI Key： YNUMZJCKFQVSRH-HWKANZROSA-N
• SMILES： O(CCO)C1C=CC(/C=C/C(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 238.08400
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 446.7°Cat760mmHg
• Flash Point: 173.7°C
• Refractive Index: 1.591
• PSA: 75.99000
• LogP: 1.16410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives